molecular formula C11H9Cl2NO3 B076836 2-Acetylamino-3-(3,4-dichloro-phenyl)-acrylic acid CAS No. 14091-10-2

2-Acetylamino-3-(3,4-dichloro-phenyl)-acrylic acid

Cat. No.: B076836
CAS No.: 14091-10-2
M. Wt: 274.1 g/mol
InChI Key: HSYXRTFLJZJGAM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Acetylamino-3-(3,4-dichloro-phenyl)-acrylic acid, also known as this compound, is a useful research compound. Its molecular formula is C11H9Cl2NO3 and its molecular weight is 274.1 g/mol. The purity is usually 95%.
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Properties

CAS No.

14091-10-2

Molecular Formula

C11H9Cl2NO3

Molecular Weight

274.1 g/mol

IUPAC Name

2-acetamido-3-(3,4-dichlorophenyl)prop-2-enoic acid

InChI

InChI=1S/C11H9Cl2NO3/c1-6(15)14-10(11(16)17)5-7-2-3-8(12)9(13)4-7/h2-5H,1H3,(H,14,15)(H,16,17)

InChI Key

HSYXRTFLJZJGAM-UHFFFAOYSA-N

SMILES

CC(=O)NC(=CC1=CC(=C(C=C1)Cl)Cl)C(=O)O

Canonical SMILES

CC(=O)NC(=CC1=CC(=C(C=C1)Cl)Cl)C(=O)O

Synonyms

2-ACETYLAMINO-3-(3,4-DICHLOROPHENYL)ACRYLIC ACID

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 20.0 g (112 mmol) 3,4-dichlorobenzaldehyde, 19.7 g (168 mmol) N-acetylglycine and 13.8 g (168 mmol) NaOAc in 80 mL acetic anhydride were heated to 120° C. (oil bath temperature) for 5 h. After the reaction had ended the reaction mixture was cooled using an ice bath and then combined slowly with 60 mL water (slightly exothermic reaction). The reaction mixture was heated to 80° C. for a further 1.5 h, cooled somewhat, then added to a mixture of 400 mL water and 200 mL toluene and stirred overnight at RT. The precipitate was suction filtered, washed with toluene and water, then combined with diethyl ether and suction filtered.
Quantity
20 g
Type
reactant
Reaction Step One
Quantity
19.7 g
Type
reactant
Reaction Step One
Name
Quantity
13.8 g
Type
reactant
Reaction Step One
Quantity
80 mL
Type
solvent
Reaction Step One
Name
Quantity
60 mL
Type
reactant
Reaction Step Two
Name
Quantity
400 mL
Type
reactant
Reaction Step Three
Quantity
200 mL
Type
solvent
Reaction Step Three

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